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Compound of Interest

Compound Name: AGD-0182

Cat. No.: B12405957

For Researchers, Scientists, and Drug Development Professionals

Introduction

AGD-0182 is a synthetic analogue of the potent, naturally occurring antineoplastic agent,
Dolastatin 10. As a microtubule disrupting agent, AGD-0182 represents a promising area of
research for the development of novel cancer therapeutics. This technical guide provides a
comprehensive overview of the available data on AGD-0182, with a focus on its chemical
properties, mechanism of action, and preclinical aactivity. AGD-0182 is also recognized as a
“click chemistry" reagent, featuring an azide group that facilitates its conjugation, opening
avenues for targeted drug delivery systems such as antibody-drug conjugates (ADCSs).

Core Properties of AGD-0182
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Property Value

(2S,3S)-N-((3R,4S,5S)-1-((S)-2-((1R,2R)-3-
(((S)-1-amino-1-oxo0-3-phenylpropan-2-
) yl)amino)-1-methoxy-2-methyl-3-
Chemical Name
oxopropyl)pyrrolidin-1-yI)-3-methoxy-5-methyl-1-
oxoheptan-4-yl)-3-azido-N-methyl-2-((S)-3-

methyl-2-(methylamino)butanamido)butanamide

CAS Number 1835700-14-5
Molecular Formula C38H63N907
Molecular Weight 757.98 g/mol

Microtubule Disrupting Agent; Dolastatin 10
Class
Analogue

Contains an azide group for click chemistry
Key Feature o
applications.

Mechanism of Action

AGD-0182, like its parent compound Dolastatin 10, exerts its cytotoxic effects by interfering
with microtubule dynamics. Microtubules are essential components of the cytoskeleton, playing
a critical role in cell division, intracellular transport, and maintenance of cell shape.

The proposed mechanism of action for AGD-0182 involves:

» Binding to Tubulin: AGD-0182 binds to tubulin, the protein subunit of microtubules. This
binding is believed to occur at the vinca domain of B-tubulin.

e Inhibition of Tubulin Polymerization: By binding to tubulin, AGD-0182 inhibits the
polymerization of tubulin dimers into microtubules.

 Disruption of Microtubule Dynamics: This interference leads to a net depolymerization of
microtubules, disrupting the delicate balance of microtubule assembly and disassembly
required for normal cellular function.
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o Cell Cycle Arrest: The disruption of the mitotic spindle, a microtubule-based structure
essential for chromosome segregation, leads to cell cycle arrest at the G2/M phase.

 Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway,
leading to programmed cell death in cancer cells.

Signaling Pathway

The following diagram illustrates the signaling pathway affected by AGD-0182, leading to
apoptosis.

 To cite this document: BenchChem. [AGD-0182: A Technical Guide to a Novel Microtubule
Disrupting Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405957#what-is-agd-0182]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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